AbstractTo date, numerous strategies have been developed to remove hazardous gaseous components like volatile organic compounds (VOCs) from the airstream. Adsorption technology has been used as an effective approach for the abatement of VOCs for over 30 years. Hyper-cross-linked polymers (HCPs) with permanent porosity, adjustable surface functional groups, and desired physical/chemical properties are recognized to have great potential for the adsorption of VOCs. In this review, the recent research advances achieved in the development of HCPs as adsorbents for the removal of VOCs are discussed with an emphasis on the following aspects: (1) properties of HCPs governing their adsorption performances, (2) removal mechanism of VOCs by HCPs, (3) advantages and shortcomings of HCPs for VOC adsorption, and (4) performance evaluation among HPCs (relative to other adsorption systems). Furthermore, the review was conducted to establish the “property-application” relationships to promote and encourage future research on the formulation of innovative HCP-based adsorptive materials for VOC removal.

AbstractBacterial cellulose (BC) is a natural biopolymer metabolized by Gram-negative bacteria strains in carbon- and nitrogen-rich media. Due to its natural purity, biodegradability, biocompatibility and outstanding mechanical properties, it is considered to be an exceptional biomaterial with versatile scientific and commercial applications. The current review presents data concerning the assembly, structural properties and mechanical behavior of specific biosystems based on bacteria-produced cellulose and polysaccharides derived from plant cell walls. Bacterial cellulose, hemicellulose, their binary composites and ternary composites with pectin are described with respect to the mechanical properties of the obtained materials. The properties of one-component and composite films are discussed with respect to the type of polysaccharides used, their origin and applied pretreatments, as well as various methodological approaches to bacterial cellulose synthesis. This work is focused entirely on the relationship between production methods and composition, and the resulting properties of the obtained materials, it constitutes a universal source of knowledge for specialists from various fields of science and industry.

AbstractContinuous interests in stimuli-responsive macromolecules significantly impacted new developments in polymeric coatings. Responsiveness to bacterial attacks, ice or fog formation, anti-fouling properties, autonomous self-cleaning and self-healing, or drug delivery systems, are just a few examples of modern functions of macromolecules and other components utilized in polymeric coatings. These autonomous responses to various external stimuli combined with the suitable protection and appearance are particularly attractive functions. This review outlines recent advances in the development of novel stimulus-responsive polymeric coatings in the context of current and future trends. A combination of stimuli-responsiveness, protection and durability, appearance, and other “smart” functions make polymeric coatings particularly attractive as integral components of future engineered systems. This review consists of four sections, (1) stimulus-responsive protection, (2) stimulus-responsive appearance, (3) smart functions, and (4) future trends and opportunities. The purpose of this monograph is not to list all stimuli and responsiveness utilized in polymeric coatings, but address favorable and unpropitious, in our view, scientific advances and technological opportunities in the development of a new generations of “smart” coatings that still maintain traditional functions of protection and appearance.

AbstractPolyolefin-based thermoplastics such as polyethylene and polypropylene constitute a major fraction of the polymers employed in commodity applications due to their ease of processability, durability, and economic viability. Additive manufacturing (AM) of polyolefins offers both a viable path toward functional prototyping of design concepts and direct manufacturing of end-use parts. Melt-based AM of polyolefins is more challenging than other semicrystalline polymers (polyamides) due to the relatively high levels of volumetric shrinkage encountered during crystallization of such polymers that lead to significant issues related to warpage and interlayer adhesion. The focus of this review is to evaluate the latest state-of-the-art for processing polyolefins by powder bed fusion (PBF) and material extrusion (MatEx) AM modalities. Recent progress in processing neat, filled, and blends of polyolefins using PBF and MatEx are discussed to highlight the importance of the rheological and morphological characteristics of the polymer melt on the printed parts performance. The existing challenges to AM of polyolefins are emphasized and strategies to address the limitations are recommended through a better understanding of the associated process-structure-property relationships. A holistic approach spanning synthetic modifications for feedstock development, improved system design, and physics-guided process parameter selection is required to broadly adopt melt-based AM of polyolefins.

AbstractOrganic rubbers, comprising carbon–carbon links in their polymer backbone, are an essential part of modern everyday life. Tough, their unique properties are mainly governed by reinforcing fillers such as carbon black and silica. However, the reinforcing power is not only driven by the chemical nature of fillers but also by their particle size, shape, distribution and dispersion. In order to minimize agglomeration and processing difficulties, the idea of in situ generated fillers has been approached. In situ means “locally” and refers to the generation of fillers during the vulcanization process. This versatile technique provides individual tailoring of rubber compounds due to numerous possible reaction pathways. In situ reinforcement has been reported for all relevant rubber matrixes and is already employed commercially. In this review, a comprehensive overview of possible in situ reinforcing strategies for organic rubbers and their impact on mechanical properties is provided. It covers the reinforcing power of sol–gel derived in situ fillers, metal salts of unsaturated carboxylic acids as well as the formation of interpenetrating networks with resins in detail.

AbstractThe recent emerging technologies (e.g., hybrid vehicles and wearable electronic devices) laid down critical and stringent considerations for their power sources. In this regard, supercapacitors (SCs) have become an attractive energy storage solution, thanks to their superior power density and stability over batteries. The continuous development of SCs is an active field of research toward practical application and commercialization. Yet, finding electrode materials with high capacitance, excellent cycle-life, and mechanical stability is of major interest to exceed the current state-of-the-art SCs. The unique set of features of conducting polymers (CPs), including remarkable electrochemical properties, tunable synthesis, solution-processable capabilities, and mechanical flexibility, promotes them at the forefront of materials for SCs electrodes. This review provides a comprehensive summary of CP-based SCs technology. We first start with a brief overview of CPs’ unique properties and the principal synthetic methods that enable innovative fabrication. Then, a compact summary of the electrochemical and physicochemical characterization techniques is presented to assess the quality and mechanism of CP-based SCs. We limit our discussion to the published works in the last ten years. Finally, we highlight several research trends, key challenges, and opportunities of CP-based SCs for future research and development.

AbstractWith the gradual deepening of the concept of sustainable development, the world is transitioning from an energy economy driven by fossil fuels to one that is supplied by more renewable and sustainable materials. Consequently, scientists, engineers, the public, and government agencies have increased their focus on the sustainable and renewable materials derived from natural resources. Terpenoids, a category of natural products existed in plants, microorganisms and marine animals, have numerous modification sites and diverse functions. It can be used to create sustainable materials, which is able to simplify the synthesis process of materials while also giving them a distinctive stereoscopic configuration, superior bioactivity, and biocompatibility, allowing for greater application in tissue engineering, surface coating, flexible electronic devices, and other applications. Depending on the different application fields of terpenoids, the focus of this review is to shed light on the recent advances in the preparation, properties, and development directions of sustainable and multifunctional materials from terpenoids, including 1) terpenoid-derived thermoplastics, 2) terpenoid-derived cross-linked polymers, and 3) terpenoid-derived supramolecular materials. This review aims to raise attention to natural terpenoids, promote their exploitation and utilization, and provide more alternatives for the advancement of sustainable functional materials.

AbstractTypically, polymeric materials experience material degradation and damage over time in harsh environments. Improved understanding of the physical and chemical processes associated with possible damage modes intended in high-pressure hydrogen gas exposed atmospheres will help to select and develop materials well suited for applications fulfilling future energy demands in hydrogen as an energy carrier. In high-pressure hydrogen gas exposure conditions, damage from rapid gas decompression (RGD) and from aging in elastomeric as well as thermoplastic material components is unavoidable. This review discusses the applications of polymeric materials in a multi-material approach in the realization of the “Hydrogen economy”. It covers the limitations of existing polymeric components, the current knowledge on polymeric material testing and characterization, and the latest developments. Some improvements are suggested in terms of material development and testing procedures to fill in the gaps in existing knowledge in the literature.

AbstractElastomeric materials are often used as components that undergo cyclic loading during application, such as tires, seals, and hoses. For this reason, the long-term performance, or more precisely the crack growth behavior, is of great importance. Even though several studies investigated the fatigue behavior of rubber materials during the last 80 years, this topic is still widely under discussion and remains of great interest among scientists. Mars and Fatemi reviewed the developments of the field in the beginning of 2000, however, this paper considers the overall development including new findings to serve as a guide for further investigations in the field of fatigue of elastomers. For this purpose, the usual measurement methods and their evaluation, as well as the most important factors influencing the fatigue behavior, like the formulation of the rubber compound or the application and testing conditions, are explained in detail. Furthermore, an outlook is given on parameters that still need to be scientifically investigated, such as the influence of filler orientations or the selected manufacturing method, in order to fully understand fatigue crack growth.

AbstractThe need for achieving sustainable technologies has encouraged research on renewable and biodegradable materials for novel products that are clean, green, and environmentally friendly. Nanocellulose (NC) has many attractive properties such as high mechanical strength and flexibility, large specific surface area, in addition to possessing good wet stability and resistance to tough chemical environments. NC has also been shown to easily integrate with other materials to form composites. By combining it with conductive and electroactive materials, many of the advantageous properties of NC can be transferred to the resulting composites. Conductive polymers, in particular poly(3,4-ethylenedioxythiophene:poly(styrene sulfonate) (PEDOT:PSS), have been successfully combined with cellulose derivatives where suspensions of NC particles and colloids of PEDOT:PSS are made to interact at a molecular level. Alternatively, different polymerization techniques have been used to coat the cellulose fibrils. When processed in liquid form, the resulting mixture can be used as a conductive ink. This review outlines the preparation of NC/PEDOT:PSS composites and their fabrication in the form of electronic nanopapers, filaments, and conductive aerogels. We also discuss the molecular interaction between NC and PEDOT:PSS and the factors that affect the bonding properties. Finally, we address their potential applications in energy storage and harvesting, sensors, actuators, and bioelectronics.